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Trichorabdal A Trichorabdal A
Brand Name: Vulcanchem
CAS No.: 85329-59-5
VCID: VC0018132
InChI: InChI=1S/C20H26O5/c1-11-12-7-13(22)15-19(6-4-5-18(2,3)14(19)9-21)10-25-17(24)20(15,8-12)16(11)23/h9,12-15,22H,1,4-8,10H2,2-3H3/t12-,13-,14-,15+,19+,20+/m1/s1
SMILES: CC1(CCCC2(C1C=O)COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol

Trichorabdal A

CAS No.: 85329-59-5

Reference Standards

VCID: VC0018132

Molecular Formula: C20H26O5

Molecular Weight: 346.4 g/mol

Trichorabdal A - 85329-59-5

CAS No. 85329-59-5
Product Name Trichorabdal A
Molecular Formula C20H26O5
Molecular Weight 346.4 g/mol
IUPAC Name (1S,1'R,5R,6S,7R,9S)-7-hydroxy-2',2'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,6'-cyclohexane]-1'-carbaldehyde
Standard InChI InChI=1S/C20H26O5/c1-11-12-7-13(22)15-19(6-4-5-18(2,3)14(19)9-21)10-25-17(24)20(15,8-12)16(11)23/h9,12-15,22H,1,4-8,10H2,2-3H3/t12-,13-,14-,15+,19+,20+/m1/s1
Standard InChIKey KIJKAQHLSSAHOL-HZWIUQJVSA-N
Isomeric SMILES CC1(CCC[C@@]2([C@@H]1C=O)COC(=O)[C@]34[C@H]2[C@@H](C[C@H](C3)C(=C)C4=O)O)C
SMILES CC1(CCCC2(C1C=O)COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C
Canonical SMILES CC1(CCCC2(C1C=O)COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C
Appearance Powder
Synonyms trichorabdal A
PubChem Compound 13241286
Last Modified Nov 11 2021
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